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Introduction

Dikar was a notable fungicide and miticide that saw widespread use in the mid to late 20th
century. Its efficacy stemmed from a combination of two active ingredients: mancozeb and
dinocap. This technical guide provides an in-depth exploration of the discovery, history, and
biochemical action of Dikar, with a focus on the quantitative data and experimental
methodologies that defined its use. While the product itself is no longer registered for use, a
review of its components and their mechanisms remains relevant for the development of new
and effective crop protection agents.

Historical Development

The story of Dikar is intrinsically linked to the history of its constituent fungicides, mancozeb
and dinocap, and the agricultural chemical research of companies like Rohm and Haas.

The Dithiocarbamate Legacy: The Path to Mancozeb

The development of dithiocarbamate fungicides was a significant advancement in mid-20th-
century agriculture. Rohm and Haas was a key player in this field, developing the
dithiocarbamate EBDC in 1940, which led to a patent for nabam in 1943. Further research to
improve stability and efficacy resulted in the creation of zineb (a zinc-based formulation) in
1948 and maneb (a manganese-based formulation). The culmination of this line of research
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was the introduction of mancozeb in 1962, a coordination complex of manganese and zinc with
ethylene bis(dithiocarbamate). Mancozeb offered broad-spectrum, multi-site fungicidal action
with a low risk of resistance development.

The Advent of Dinocap

Dinocap, a dinitrophenyl compound, was first registered for use in the late 1950s.[1] It was
developed as a contact fungicide primarily for the control of powdery mildew on a variety of
crops and also exhibited miticidal activity.

The Genesis of Dikar

While the exact date of the first formulation of Dikar is not readily available in the public record,
the combination of mancozeb and dinocap was a logical step to broaden the spectrum of
activity and provide growers with a single product to control a wider range of fungal diseases
and mites. The earliest EPA registration for a Dikar formulation was in 1969. The product was a
wettable powder containing 72% mancozeb and 4.7% dinocap. Dikar was marketed for use on
a wide variety of ornamental and agricultural crops, including apples, grapes, and pears.
However, due to regulatory changes and environmental concerns, the registration for Dikar
was canceled in 1992.

Chemical and Physical Properties

A summary of the key chemical and physical properties of the active ingredients in Dikar is
presented in the table below.
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Property Mancozeb Dinocap

2,6-dinitro-4-octylphenyl
Chemical Name manganese mixture with zinc crotonates and 2,4-dinitro-6-
octylphenyl crotonates

CAS Number 8018-01-7 39300-45-3

Molecular Formula :(;;H6MnN284)x(C4H6ZnNZS C18H24N206

Molecular Weight (265.29)x(275.74)y 364.39 g/mol
Appearance Greyish-yellow powder Dark reddish-brown liquid
Water Solubility Insoluble Nearly insoluble

Vapor Pressure Negligible Low

Mechanism of Action

The efficacy of Dikar was due to the distinct and complementary modes of action of its two
active ingredients.

Mancozeb: A Multi-Site Inhibitor

Mancozeb is classified as a multi-site contact fungicide. Its primary mechanism of action
involves the disruption of multiple biochemical processes within fungal cells. It is believed to
inactivate essential enzymes by reacting with sulfhydryl (-SH) groups of amino acids within the
proteins. This broad-based attack on cellular function makes it difficult for fungi to develop

resistance.

Caption: Mancozeb's multi-site mechanism of action.

Dinocap: Uncoupling Oxidative Phosphorylation

Dinocap functions as an uncoupler of oxidative phosphorylation in the mitochondria of fungal
cells. It disrupts the proton gradient that is essential for the synthesis of ATP, the primary
energy currency of the cell. By dissipating this gradient, dinocap inhibits ATP production,
leading to cellular energy depletion and eventual cell death.
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Prepare Potato Dextrose Agar (PDA)
with varying fungicide concentrations

l Establish experimental orchard plots
with susceptible apple cultivars
Pour amended PDA into Petri dishes l
l Assign treatment groups:
- Untreated Control

- Dikar (or component) at various rates
- Standard fungicide

l

Apply fungicide treatments at regular intervals
(e.g., 7-14 days) throughout the growing season

Inoculate center of each plate
with a mycelial plug of the target fungus

Incubate plates at a controlled temperature

(e.g., 25°C) for a specified period

Periodically assess disease severity
on leaves and fruit
(e.g., percentage of infected tissue)

Measure the diameter of fungal colonies

Calculate the percentage of growth inhibition
relative to the control (no fungicide)

Statistically analyze disease severity data
to compare treatment efficacy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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